Cas no 66064-89-9 (1H-Pyrazole-5-thiol, 1,3-dimethyl-)

• Product Name: 1H-Pyrazole-5-thiol, 1,3-dimethyl-
• CAS No: 66064-89-9
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 396906
• Update Time: 2024-01-29

1H-Pyrazole-5-thiol, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-thiol, 1,3-dimethyl-

• Inchi： 1S/C5H8N2S/c1-4-3-5(8)7(2)6-4/h3,8H,1-2H3
• InChI Key： SUXBWJNWSGEVFD-UHFFFAOYSA-N
• SMILES： N1(C)C(S)=CC(C)=N1

Computed Properties

• Exact Mass: 128.04094

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 221.6±20.0 °C(Predicted)
• PSA: 17.82
• pka: 6.76±0.10(Predicted)